![molecular formula C8H7N3O2 B1610121 6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid CAS No. 190381-48-7](/img/structure/B1610121.png)
6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid
Overview
Description
6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid, also known as 6-MeI, is a heterocyclic aromatic amine that is formed during the cooking of meat and fish at high temperatures. It has been classified as a Group 2B carcinogen by the International Agency for Research on Cancer (IARC), meaning it is possibly carcinogenic to humans. Despite its potential health risks, 6-MeI has also been studied for its potential applications in scientific research.
Mechanism Of Action
The exact mechanism of action of 6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid is not fully understood, but it is believed to induce DNA damage through the formation of DNA adducts. These adducts can lead to mutations and potentially contribute to the development of cancer.
Biochemical And Physiological Effects
In addition to its potential carcinogenic effects, 6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which play a role in the nervous system. It has also been shown to have antioxidant properties and may have potential applications in the treatment of oxidative stress-related diseases.
Advantages And Limitations For Lab Experiments
One advantage of studying 6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid in lab experiments is its ability to induce DNA damage and mutations, which can be useful in studying the mechanisms of cancer development. However, its potential health risks and carcinogenic properties also pose limitations for its use in lab experiments, and caution must be taken to ensure the safety of researchers and lab personnel.
Future Directions
There are several potential future directions for research on 6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid. One area of focus could be on developing methods for reducing or eliminating 6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid formation during cooking processes, in order to reduce its potential health risks. Another area of focus could be on further studying the mechanisms of action and potential role in cancer development, in order to better understand its potential health effects. Additionally, further research could be done on the potential applications of 6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid in the treatment of oxidative stress-related diseases, such as Alzheimer's and Parkinson's.
Scientific Research Applications
6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to induce DNA damage and mutations in vitro, and has been linked to increased risk of cancer in animal studies. However, its exact mechanism of action and potential role in human cancer development is still not fully understood.
properties
IUPAC Name |
6-methylimidazo[1,2-a]pyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-5-3-11-4-6(8(12)13)10-7(11)2-9-5/h2-4H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KENGYTNARRJVIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2C=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70443960 |
Source
|
| Record name | Imidazo[1,2-a]pyrazine-2-carboxylic acid, 6-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70443960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methylimidazo[1,2-a]pyrazine-2-carboxylic acid | |
CAS RN |
190381-48-7 |
Source
|
| Record name | Imidazo[1,2-a]pyrazine-2-carboxylic acid, 6-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70443960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Chloroimidazo[1,2-B]pyridazine-2-carbaldehyde](/img/structure/B1610044.png)
![Ethyl 2-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)acetate](/img/structure/B1610056.png)
